1-(4-Bromobenzyl)-3,3-difluoroazetidine
Overview
Description
1-(4-Bromobenzyl)-3,3-difluoroazetidine is an organic compound characterized by the presence of a bromobenzyl group attached to a difluoroazetidine ring
Preparation Methods
The synthesis of 1-(4-Bromobenzyl)-3,3-difluoroazetidine typically involves multiple steps. One common method starts with the preparation of 4-bromobenzyl bromide, which is then reacted with difluoroazetidine under specific conditions to yield the desired product . The reaction conditions often include the use of solvents like acetonitrile and catalysts to facilitate the reaction . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.
Chemical Reactions Analysis
1-(4-Bromobenzyl)-3,3-difluoroazetidine undergoes various chemical reactions, including:
Substitution Reactions: The bromine atom in the benzyl group can be substituted with other nucleophiles under appropriate conditions.
Oxidation and Reduction: The compound can undergo oxidation to form corresponding aldehydes or acids, and reduction reactions to form alcohols.
Coupling Reactions: It can participate in cross-coupling reactions, such as Suzuki or Sonogashira couplings, to form more complex molecules.
Common reagents used in these reactions include palladium catalysts for coupling reactions, oxidizing agents like potassium permanganate for oxidation, and reducing agents like lithium aluminum hydride for reduction . The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
1-(4-Bromobenzyl)-3,3-difluoroazetidine has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.
Industry: It is used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 1-(4-Bromobenzyl)-3,3-difluoroazetidine involves its interaction with specific molecular targets. The bromobenzyl group can interact with enzymes or receptors, while the difluoroazetidine ring may influence the compound’s binding affinity and specificity . The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
1-(4-Bromobenzyl)-3,3-difluoroazetidine can be compared with other similar compounds, such as:
- N-(4-Bromobenzyl)-3-(difluoromethyl)-1-methyl-N-(pyridin-2-yl)-1H-pyrazole-4-carboxamide
- S-(4-Bromobenzyl)cysteine
These compounds share structural similarities but differ in their specific functional groups and applications
Properties
Molecular Formula |
C10H10BrF2N |
|---|---|
Molecular Weight |
262.09 g/mol |
IUPAC Name |
1-[(4-bromophenyl)methyl]-3,3-difluoroazetidine |
InChI |
InChI=1S/C10H10BrF2N/c11-9-3-1-8(2-4-9)5-14-6-10(12,13)7-14/h1-4H,5-7H2 |
InChI Key |
HBGKZNHUDAUDGQ-UHFFFAOYSA-N |
Canonical SMILES |
C1C(CN1CC2=CC=C(C=C2)Br)(F)F |
Origin of Product |
United States |
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